![molecular formula C7H6Cl2N2S B1356498 2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-D]pyrimidine CAS No. 87466-23-7](/img/structure/B1356498.png)
2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-D]pyrimidine
Overview
Description
2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-D]pyrimidine, also referred to as DCPTP, is a heterocyclic compound containing both sulfur and nitrogen in its structure. It has a molecular weight of 221.11 .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H6Cl2N2S/c8-6-5-4 (2-1-3-12-5)10-7 (9)11-6/h1-3H2
. This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
This compound is a solid substance . More detailed physical and chemical properties were not found in the web search results.Scientific Research Applications
Hypoglycemic Agents
2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-D]pyrimidine has been utilized in the synthesis of hypoglycemic agents. Tricyclic analogs of this compound, specifically the piperazinylthiopyrano[3,2-d]pyrimidine derivatives, have been prepared for their potential hypoglycemic activities. However, studies have shown that these tricyclic heteroaryl-piperazines lacked significant hypoglycemic activity (Wu et al., 1990).
PDE4B Inhibitors
Research has focused on developing PDE4B subtype selective inhibitors, which are expected to have a wider therapeutic window than non-selective PDE4 inhibitors. In this context, 7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine derivatives and 5,5-dioxo variants have been evaluated for their PDE4B subtype selectivity. Derivatives with significant selectivity for PDE4B over PDE4D were identified, demonstrating the potential of this compound in therapeutic applications (Goto et al., 2014).
Antibacterial Agents
The compound has also been explored in the synthesis of new classes of antibacterial agents. For example, derivatives of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine with 4,5-dihydrothiazol-2-amine have been synthesized, leading to compounds with promising antibacterial activity. These derivatives, tested for their potential antibacterial activity, showed that a few of them could be valuable as antibacterial agents (Etemadi et al., 2016).
Antitumor Agents
The synthesis of various derivatives of this compound has been explored for antitumor activities. For instance, derivatives have been synthesized as mTOR inhibitors, demonstrating moderate antitumor activities in various studies. The most promising compound showed strong antitumor activities against mTOR kinase and certain cancer cell lines (Zhu et al., 2014).
Synthesis and Chemical Characterization
Apart from therapeutic applications, this compound has been utilized in chemical synthesis and characterization. For example, methods have been developed for the synthesis of novel dissymmetric 2,4-di(het)aryl-pyrido[3,2-d]pyrimidines from 2,4-dichloro- and 2-chloro-4-isopropylsulfanyl-pyrido[3,2-d]pyrimidine. This research opens pathways to innovative synthesis strategies of various bis-functionalized pyrimidine series [(Tikad et al., 2007)](https://consensus.app/papers/route-dissymmetric-24dihetarylpyrido32dpyrimidines-tikad/30ff6dd9fbac577abcce2daf56448d6c/?utm_source=chatgpt).
Antimalarial Effects
Research has also been conducted on the antimalarial effects of derivatives of this compound. Compounds synthesized by cyclization of fused 2-aminothiophene-3-carbonitriles have exhibited strong inhibitory effects against various bacterial strains and shown antimalarial activity against Plasmodium berghei in mice and P. falciparum in vitro (Elslager et al., 1972).
Novel Synthesis Techniques
New techniques have been developed for the synthesis of 2,4-dichloro-thieno[3,2-d]pyrimidine, a related compound, featuring cost-effective raw materials and processes suitable for large-scale production. These techniques have enhanced the purity of the product significantly, making it suitable for research and development in medicinal applications (Dong et al., 2012).
Safety and Hazards
properties
IUPAC Name |
2,4-dichloro-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2S/c8-6-5-4(2-1-3-12-5)10-7(9)11-6/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIKOVOQFJFSCLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=NC(=N2)Cl)Cl)SC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80536094 | |
Record name | 2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80536094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87466-23-7 | |
Record name | 2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80536094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2,4-Dichloro-7,8-dihydro-6H-thiopyrano[3,2-D]pyrimidine in the synthesis of potential hypoglycemic agents?
A1: This compound serves as a crucial starting material for synthesizing tricyclic analogs of piperazinylthiopyrano[3,2-d]pyrimidine, which were investigated as potential hypoglycemic agents []. The researchers aimed to explore if structural modifications by creating tricyclic systems could lead to compounds with enhanced hypoglycemic activity.
Q2: Did the synthesized tricyclic analogs exhibit significant hypoglycemic activity?
A2: Unfortunately, the study found that the tricyclic heteroaryl-piperazines derived from this compound lacked significant hypoglycemic activity []. This highlights the complexity of drug discovery and how subtle structural changes can significantly impact biological activity.
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